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Compound of Interest

Compound Name: 4-Dimethylaminobutylamine

Cat. No.: B1346629

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of commercial suppliers for 4-
Dimethylaminobutylamine (DMABA), a key building block in pharmaceutical research and
drug development. This document outlines supplier specifications, available data, and
representative experimental considerations for the effective procurement and application of this
versatile chemical intermediate.

Introduction to 4-Dimethylaminobutylamine in
Research

4-Dimethylaminobutylamine (CAS No: 3529-10-0) is a diamine featuring both a primary and
a tertiary amine. This bifunctionality makes it a valuable synthon for introducing a
dimethylaminoalkyl chain into target molecules. The tertiary amine can serve as a basic center,
influencing the pharmacokinetic properties of a drug candidate, such as solubility and cell
permeability, while the primary amine provides a reactive handle for a variety of chemical
transformations. Its application is prevalent in the synthesis of bioactive molecules and complex
organic scaffolds.

Commercial Suppliers and Product Specifications
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Several chemical suppliers offer 4-Dimethylaminobutylamine for research and development
purposes. The following section details key information for prominent suppliers. It is important
to note that pricing and availability are subject to change and may require a direct inquiry with
the supplier.

Supplier Overview

e Sigma-Aldrich (Merck): A major global supplier of research chemicals, Sigma-Aldrich lists 4-
Dimethylaminobutylamine under its "AldrichCPR" product line.[1][2] A critical consideration
for researchers is that the company explicitly states it does not provide analytical data for this
specific product, and the buyer is responsible for confirming its identity and purity.[1]

e Dayang Chem (Hangzhou) Co., Ltd.: A China-based manufacturer and supplier, Dayang
Chem offers 4-Dimethylaminobutylamine and indicates capabilities for both research-scale
(gram) and industrial-scale (bulk) production.[3]

o Matrix Scientific: A US-based supplier specializing in research chemicals and building blocks
for various industries, including pharmaceutical R&D.[4]

Quantitative Data Summary

The following table summarizes the available quantitative data for 4-
Dimethylaminobutylamine from the identified suppliers. Researchers should always obtain
the most current Certificate of Analysis (CoA) from the supplier for lot-specific data.
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Product Molecular Available
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Note: Purity and pricing information from general chemical directories suggest that research-

grade 4-Dimethylaminobutylamine is commonly available at purities of 297%. However,

direct confirmation from the chosen supplier is essential.

Experimental Protocols and Considerations

While specific experimental protocols for the use of 4-Dimethylaminobutylamine are not

provided by the suppliers, this section outlines a representative synthetic procedure where it

can be employed as a nucleophile.

Representative Protocol: Amide Coupling Reaction

This protocol describes the formation of an amide bond between 4-Dimethylaminobutylamine
and a carboxylic acid, a common transformation in drug discovery.

Reaction:
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Materials:

Carboxylic acid of interest (R-COOH)

4-Dimethylaminobutylamine

Coupling agent (e.g., HATU, HBTU, or EDC/HOBY)

Non-nucleophilic base (e.g., Diisopropylethylamine - DIPEA)

Anhydrous polar aprotic solvent (e.g., Dimethylformamide - DMF or Dichloromethane - DCM)
Magnetic stirrer and appropriate glassware

Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

To a dry reaction flask under an inert atmosphere, dissolve the carboxylic acid (1.0 eq) and
the coupling agent (1.1 eq) in the chosen anhydrous solvent.

Add the non-nucleophilic base (2.0-3.0 eq) to the reaction mixture and stir for 5-10 minutes
at room temperature.

In a separate flask, prepare a solution of 4-Dimethylaminobutylamine (1.1 eq) in the same
anhydrous solvent.

Add the solution of 4-Dimethylaminobutylamine dropwise to the activated carboxylic acid
mixture.

Allow the reaction to stir at room temperature for 4-16 hours. The reaction progress can be
monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS).

Upon completion, quench the reaction with water or a saturated aqueous solution of
ammonium chloride.
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o Extract the aqueous layer with an appropriate organic solvent (e.g., Ethyl Acetate or
Dichloromethane).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.

e The crude product can be purified by column chromatography on silica gel or by preparative
HPLC.

Note: The choice of coupling agent, base, and solvent may need to be optimized depending on
the specific carboxylic acid substrate.

Visualizing Workflows and Pathways
Supplier Selection Workflow

The following diagram illustrates a logical workflow for selecting a commercial supplier of 4-
Dimethylaminobutylamine for a research project.
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:
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Proceed with Research

Click to download full resolution via product page

Caption: Workflow for selecting a commercial chemical supplier.

Representative Synthetic Pathway

This diagram illustrates a general synthetic pathway where 4-Dimethylaminobutylamine is

used as a building block to synthesize a more complex molecule.
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4-Dimethylaminobutylamine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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